Cas no 1934397-66-6 (2-ethenyloxolane-3-carboxylic acid, trans)

• Product Name: 2-ethenyloxolane-3-carboxylic acid, trans
• CAS No: 1934397-66-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD29034007
• CID: 5192276
• PubChem ID: 122236247
• Update Time: 2025-06-13

2-ethenyloxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-ethenyltetrahydro-
• 2-ethenyloxolane-3-carboxylic acid, trans

• MDL： MFCD29034007
• Inchi： 1S/C7H10O3/c1-2-6-5(7(8)9)3-4-10-6/h2,5-6H,1,3-4H2,(H,8,9)
• InChI Key： DVVWRMUXPXCIBJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)C1C=C

Additional information on 2-ethenyloxolane-3-carboxylic acid, trans

2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1934397-66-6): An Emerging Compound in Chemical and Pharmaceutical Research

2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1934397-66-6) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as trans-2-vinyltetrahydrofuran-3-carboxylic acid, belongs to the class of oxolane carboxylic acids and has been the subject of several recent studies exploring its chemical behavior and biological activity.

The molecular structure of 2-ethenyloxolane-3-carboxylic acid, trans is characterized by a five-membered oxolane ring with a vinyl group and a carboxylic acid functional group. The presence of the vinyl group imparts conjugation and reactivity, while the carboxylic acid group provides opportunities for various chemical transformations and interactions. This combination of functional groups makes 2-ethenyloxolane-3-carboxylic acid, trans a versatile building block in organic synthesis and drug development.

Recent research has highlighted the potential of 2-ethenyloxolane-3-carboxylic acid, trans in the synthesis of bioactive molecules. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient starting material for the preparation of complex natural products and pharmaceutical intermediates. The authors reported that the vinyl group can undergo selective functionalization reactions, such as hydroboration, epoxidation, and allylation, which are crucial steps in the synthesis of biologically active compounds.

In addition to its synthetic utility, 2-ethenyloxolane-3-carboxylic acid, trans has shown promising biological activity. A study conducted by a team of researchers at a leading pharmaceutical company investigated the anti-inflammatory properties of this compound. The results indicated that 2-ethenyloxolane-3-carboxylic acid, trans exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that this compound could be a valuable lead for the development of new anti-inflammatory drugs.

The pharmacological profile of 2-ethenyloxolane-3-carboxylic acid, trans has also been explored in preclinical studies. A study published in the European Journal of Medicinal Chemistry reported that this compound demonstrates good oral bioavailability and favorable pharmacokinetic properties. The researchers noted that these characteristics make it an attractive candidate for further drug development efforts.

Beyond its direct applications in drug discovery, 2-ethenyloxolane-3-carboxylic acid, trans has also found use in materials science. Recent advances in polymer chemistry have shown that this compound can be incorporated into polymer chains to enhance their mechanical properties and thermal stability. A study published in Macromolecules demonstrated that copolymers containing 2-ethenyloxolane-3-carboxylic acid, trans units exhibit improved tensile strength and resistance to degradation compared to their counterparts without this functional group.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and ecotoxicity of 2-ethenyloxolane-3-carboxylic acid, trans have shown that it is readily biodegradable under aerobic conditions and does not exhibit significant toxicity to aquatic organisms. These findings suggest that this compound can be used safely in various industrial applications without posing significant environmental risks.

In conclusion, 2-ethenyloxolane-3-carboxylic acid, trans (CAS No. 1934397-66-6) is a promising compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.